Cas no 2138127-97-4 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylacetic acid, trifluoroacetic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylacetic acid, trifluoroacetic acid
• CAS No: 2138127-97-4
• CID: 4640735
• PubChem ID: 132354021
• Update Time: 2025-11-03

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylacetic acid, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-4-yl]acetic acid, trifluoroacetic acid
• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylacetic acid, trifluoroacetic acid

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylacetic acid, trifluoroacetic acid

Recent Advances in the Application of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylacetic acid, trifluoroacetic acid (CAS: 2138127-97-4) in Chemical Biology and Pharmaceutical Research

The compound 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylacetic acid, trifluoroacetic acid (CAS: 2138127-97-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine scaffold and fluorenylmethoxycarbonyl (Fmoc) protecting group, serves as a versatile building block in peptide synthesis and drug discovery. Recent studies have highlighted its potential in the development of novel therapeutics, particularly in targeting protein-protein interactions and enzyme modulation.

One of the key applications of this compound lies in its role as an intermediate in solid-phase peptide synthesis (SPPS). The Fmoc group provides robust protection for the amino functionality during synthesis, while the trifluoroacetic acid (TFA) counterion ensures solubility and stability in organic solvents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of cyclic peptides with enhanced bioavailability, showcasing its utility in the design of next-generation peptide-based drugs.

Further investigations into the pharmacological properties of derivatives of 2138127-97-4 have revealed promising activity in modulating G-protein-coupled receptors (GPCRs). Research conducted by a team at the University of Cambridge identified that structural analogs of this compound exhibit high affinity for the CXCR4 chemokine receptor, a target implicated in cancer metastasis and inflammatory diseases. These findings, published in Nature Chemical Biology, underscore the potential of 2138127-97-4 as a scaffold for developing GPCR-targeted therapeutics.

In addition to its applications in peptide synthesis and GPCR modulation, recent advancements have explored the use of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylacetic acid, trifluoroacetic acid in prodrug design. A 2024 study in ACS Chemical Biology reported the development of a prodrug system leveraging the Fmoc-protected piperidine moiety to enhance the delivery of antiviral agents. The study demonstrated improved pharmacokinetic profiles and reduced off-target effects, highlighting the compound's role in addressing challenges associated with drug delivery.

Despite these promising developments, challenges remain in optimizing the synthetic routes and scalability of 2138127-97-4. Recent work published in Organic Process Research & Development has focused on streamlining its production through catalytic methods, reducing the reliance on hazardous reagents. These efforts are critical for facilitating its broader adoption in industrial-scale pharmaceutical manufacturing.

In conclusion, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylacetic acid, trifluoroacetic acid (CAS: 2138127-97-4) represents a multifaceted tool in modern chemical biology and drug discovery. Its applications span peptide synthesis, GPCR modulation, and prodrug design, with ongoing research aimed at overcoming synthetic and scalability hurdles. As the field continues to evolve, this compound is poised to play a pivotal role in the development of innovative therapeutic strategies.